Cas no 482298-22-6 (N-(4-BROMO-3-METHYLPHENYL)-2-[(1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]ACETAMIDE)

N-(4-Bromo-3-methylphenyl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide is a specialized organic compound featuring a brominated aromatic core linked to a methyltetrazole moiety via a thioether-acetamide bridge. Its structural design offers potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for developing bioactive molecules. The presence of the bromine substituent enhances reactivity for further functionalization, while the tetrazole group may contribute to metabolic stability and binding interactions. This compound is suited for applications in drug discovery, where its modular structure allows for derivatization to optimize pharmacokinetic or pharmacodynamic properties. Careful handling is advised due to its reactive functional groups.

N-(4-BROMO-3-METHYLPHENYL)-2-[(1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]ACETAMIDE structure

482298-22-6 structure

Product Name:N-(4-BROMO-3-METHYLPHENYL)-2-[(1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]ACETAMIDE

CAS No:482298-22-6

MF:C₁₁H₁₂BrN₅OS

MW:342.21487903595

CID:5225956

Update Time:2025-05-20

N-(4-BROMO-3-METHYLPHENYL)-2-[(1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]ACETAMIDE Chemical and Physical Properties

Names and Identifiers

- N-(4-BROMO-3-METHYLPHENYL)-2-[(1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]ACETAMIDE
- N-(4-bromo-3-methylphenyl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide
- Acetamide, N-(4-bromo-3-methylphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]-
- N-(4-bromo-3-methylphenyl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide
- Z18520307
- n-(4-Bromo-3-methylphenyl)-2-((1-methyl-1h-tetrazol-5-yl)thio)acetamide
- Inchi： 1S/C11H12BrN5OS/c1-7-5-8(3-4-9(7)12)13-10(18)6-19-11-14-15-16-17(11)2/h3-5H,6H2,1-2H3,(H,13,18)
- InChI Key： YXZMIUMESXVAPR-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=C1C)NC(CSC1=NN=NN1C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 322
XLogP3: 2.4
Topological Polar Surface Area: 98

N-(4-BROMO-3-METHYLPHENYL)-2-[(1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]ACETAMIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00952658-1g	N-(4-Bromo-3-methylphenyl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide	482298-22-6	90%	1g	￥2401.0	2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1364753-1g	n-(4-Bromo-3-methylphenyl)-2-((1-methyl-1h-tetrazol-5-yl)thio)acetamide	482298-22-6	90%	1g	￥3601	2023-04-13
Key Organics Ltd	JS-2061-1MG	N-(4-bromo-3-methylphenyl)-2-[(1-methyl-1H-1,2,3,4-tetraazol-5-yl)sulfanyl]acetamide	482298-22-6	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	JS-2061-5MG	N-(4-bromo-3-methylphenyl)-2-[(1-methyl-1H-1,2,3,4-tetraazol-5-yl)sulfanyl]acetamide	482298-22-6	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	JS-2061-10MG	N-(4-bromo-3-methylphenyl)-2-[(1-methyl-1H-1,2,3,4-tetraazol-5-yl)sulfanyl]acetamide	482298-22-6	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	JS-2061-20MG	N-(4-bromo-3-methylphenyl)-2-[(1-methyl-1H-1,2,3,4-tetraazol-5-yl)sulfanyl]acetamide	482298-22-6	>90%	20mg	￡76.00	2023-03-17
Key Organics Ltd	JS-2061-50MG	N-(4-bromo-3-methylphenyl)-2-[(1-methyl-1H-1,2,3,4-tetraazol-5-yl)sulfanyl]acetamide	482298-22-6	>90%	50mg	£102.00	2023-09-07
Key Organics Ltd	JS-2061-100MG	N-(4-bromo-3-methylphenyl)-2-[(1-methyl-1H-1,2,3,4-tetraazol-5-yl)sulfanyl]acetamide	482298-22-6	>90%	100mg	£146.00	2023-09-07

N-(4-BROMO-3-METHYLPHENYL)-2-[(1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]ACETAMIDE Related Literature

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2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Related Categories

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Additional information on N-(4-BROMO-3-METHYLPHENYL)-2-[(1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]ACETAMIDE

N-(4-BROMO-3-METHYLPHENYL)-2-[(1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]ACETAMIDE: A Comprehensive Overview

The compound N-(4-BROMO-3-METHYLPHENYL)-2-[(1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]ACETAMIDE, identified by the CAS number 482298-22-6, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug design and advanced materials development.

Recent studies have highlighted the importance of tetrazole moieties in enhancing the stability and reactivity of organic compounds. The presence of a sulfanyl group further enhances the molecule's ability to participate in various chemical reactions, making it a valuable component in the synthesis of bioactive compounds. Researchers have explored the use of this compound in creating novel materials with improved mechanical and thermal properties.

The structural complexity of this compound is evident from its name. The phenyl group attached to the bromine atom introduces aromatic stability, while the methyl substitution adds steric bulk, influencing the molecule's reactivity. The acetamide group plays a crucial role in solubility and bioavailability, making this compound a strong candidate for pharmaceutical applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalysts has significantly improved the yield and purity of the product. Recent advancements in green chemistry have also enabled more sustainable methods for synthesizing this compound, reducing environmental impact.

The biological activity of this compound has been extensively studied. It exhibits potent inhibitory effects against various enzymes, making it a promising lead compound for drug development. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in coordination chemistry and catalysis.

From an industrial perspective, this compound has potential applications in polymer chemistry due to its ability to act as a cross-linking agent. Its incorporation into polymeric materials can significantly enhance their mechanical strength and resistance to environmental factors such as UV radiation and moisture.

In conclusion, N-(4-BROMO-3-METHYLPHENYL)-2-[(1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]ACETAMIDE is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new properties and uses for this compound, its significance in the field of organic chemistry is expected to grow further.